![molecular formula C6H8LiNO2 B2827073 Lithium(1+) ion 4-(dimethylamino)but-2-ynoate CAS No. 1803595-24-5](/img/structure/B2827073.png)
Lithium(1+) ion 4-(dimethylamino)but-2-ynoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Lithium(1+) ion 4-(dimethylamino)but-2-ynoate” is a chemical compound with the CAS Number: 2126190-26-7 . It has a molecular weight of 135.09 and is typically stored at -10 degrees Celsius . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H11NO2.Li/c1-7(2)5-3-4-6(8)9;/h3-4H,5H2,1-2H3,(H,8,9);/q;+1/p-1/b4-3- . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
“Lithium(1+) ion 4-(dimethylamino)but-2-ynoate” is a powder . It is stored at -10 degrees Celsius .Scientific Research Applications
Lithium-Ion Batteries
Lithium-ion batteries (LIBs) have received significant attention due to their high energy density, high discharge power, high coulombic efficiencies, and long service life . They are being developed for a wide range of applications, including the electrification of transportation and grid-scale energy storage .
Electric Vehicles
Lithium-ion technology is the most promising energy storage system for electric vehicles (EVs) due to its high capacity, cycle life, rate performance, and modularity . Many transportation applications, including marine, aerospace, and railway, have been utilizing lithium-ion batteries .
Renewable Energy Storage
Large-scale developments and implementations of batteries offer sustainable energy supply based on renewables, which is a major step toward reducing CO2 emissions associated with the energy sector and ultimately assisting in climate change mitigation .
Portable and Flexible Electronics
The high energy density and long service life of LIBs have facilitated their use in many frontiers, including portable and flexible electronics .
Stationary Applications
LIBs are also being used in stationary applications due to their high energy density and long service life .
Gel Polymer Electrolytes
Compounds with similar structures to “Lithium(1+) ion 4-(dimethylamino)but-2-ynoate” could potentially be used in the synthesis of gel polymer electrolytes for lithium-ion batteries .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
lithium;4-(dimethylamino)but-2-ynoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2.Li/c1-7(2)5-3-4-6(8)9;/h5H2,1-2H3,(H,8,9);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOUYDIVRCCIMJF-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CN(C)CC#CC(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8LiNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium(1+) ion 4-(dimethylamino)but-2-ynoate | |
CAS RN |
1803595-24-5 |
Source
|
Record name | lithium(1+) 4-(dimethylamino)but-2-ynoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.